Cas no 1451375-04-4 (4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid)

• Product Name: 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid
• CAS No: 1451375-04-4
• MF: C₉H₈BF₃O₄
• MW: 247.963633537292
• MDL: MFCD13181653
• CID: 4733429
• PubChem ID: 57497306
• Update Time: 2025-06-08

4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid
• (4-(Methoxycarbonyl)-3-(trifluoromethyl)phenyl)boronic acid
• BC001616
• Z1457
• 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronicacid
• [4-methoxycarbonyl-3-(trifluoromethyl)phenyl]boronic acid
• MFCD13181653
• 4-Borono-2-(trifluoromethyl)benzoic acid methyl ester
• SCHEMBL2555370
• EN300-26489767
• 1451375-04-4
• NPQVSVOCCSWALW-UHFFFAOYSA-N
• [4-(methoxycarbonyl)-3-(trifluoromethyl)phenyl]boronic acid
• (4-(Methoxycarbonyl)-3-(trifluoromethyl)phenyl)boronicacid
• AKOS022181653
• D71578
• CS-0128029

• MDL： MFCD13181653
• Inchi： 1S/C9H8BF3O4/c1-17-8(14)6-3-2-5(10(15)16)4-7(6)9(11,12)13/h2-4,15-16H,1H3
• InChI Key： NPQVSVOCCSWALW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=CC=1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 248.047
• Monoisotopic Mass: 248.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid

Professional Introduction to 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic Acid (CAS No. 1451375-04-4)

4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1451375-04-4, is characterized by its unique structural features, which include a methoxycarbonyl group and a trifluoromethyl substituent on a phenyl ring, coupled with a boronic acid functionality. These structural elements contribute to its versatile reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The methoxycarbonyl group, also known as an ester group, is known for its ability to participate in various organic transformations, including condensation reactions, hydrolysis, and transesterification. This functionality makes the compound particularly useful in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group adds another layer of reactivity, influencing the electronic properties of the molecule and enhancing its stability under certain conditions. This combination of features makes 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid a compelling choice for researchers looking to develop novel compounds with tailored properties.

Boronic acids are well-documented for their role in Suzuki-Miyaura cross-coupling reactions, a powerful tool in modern synthetic organic chemistry. The boronic acid moiety in this compound facilitates such reactions, enabling the formation of carbon-carbon bonds with high selectivity and efficiency. This has led to its widespread use in the pharmaceutical industry for the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid, with its optimized structure, is particularly effective in these reactions due to the electronic effects of the substituents.

In recent years, there has been growing interest in the development of boronic acid derivatives for therapeutic applications. These compounds have shown promise in various areas, including targeted drug delivery systems and enzyme inhibition. The unique properties of 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid, such as its solubility and stability, make it an attractive candidate for further investigation. Researchers have been exploring its potential use in creating novel anticancer agents and anti-inflammatory drugs. The ability to modify the phenyl ring with different substituents allows for fine-tuning of the compound's biological activity.

The pharmaceutical industry has also been leveraging this compound in the development of advanced materials. For instance, boronic acids are used in creating smart materials that can respond to external stimuli, such as changes in pH or temperature. These materials have potential applications in drug delivery systems where controlled release is crucial. The incorporation of the methoxycarbonyl and trifluoromethyl groups into these materials enhances their functionality by improving their stability and reactivity under various conditions.

The synthesis of 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a suitable precursor molecule, followed by the introduction of the boronic acid group through established synthetic protocols. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Being non-toxic and non-hazardous under normal conditions, it can be handled with standard laboratory practices without posing significant risks to researchers or industrial workers. However, as with any chemical substance, proper handling procedures should be followed to ensure safety and minimize exposure.

In conclusion, 4-(Methoxycarbonyl)-3-(trifluoromethyl)phenylboronic acid (CAS No. 1451375-04-4) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, while its participation in Suzuki-Miyaura cross-coupling reactions enhances its utility in drug development. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.